molecular formula C12H16ClN3S B8382106 2-Chloro-7-methyl-4-pentylaminothieno[3,2-d]pyrimidine

2-Chloro-7-methyl-4-pentylaminothieno[3,2-d]pyrimidine

Cat. No.: B8382106
M. Wt: 269.79 g/mol
InChI Key: LEXTYZGWJOGMLU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Chloro-7-methyl-4-pentylaminothieno[3,2-d]pyrimidine is a useful research compound. Its molecular formula is C12H16ClN3S and its molecular weight is 269.79 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H16ClN3S

Molecular Weight

269.79 g/mol

IUPAC Name

2-chloro-7-methyl-N-pentylthieno[3,2-d]pyrimidin-4-amine

InChI

InChI=1S/C12H16ClN3S/c1-3-4-5-6-14-11-10-9(8(2)7-17-10)15-12(13)16-11/h7H,3-6H2,1-2H3,(H,14,15,16)

InChI Key

LEXTYZGWJOGMLU-UHFFFAOYSA-N

Canonical SMILES

CCCCCNC1=NC(=NC2=C1SC=C2C)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

In DMF was dissolved 700 mg (3.2 mmol) of 2,4-dichloro-7-methylthieno[3,2-d]pyrimidine, and then an aqueous solution of 654 mg (7.5 mmol) of pentylamine was added dropwise to the resulting solution under ice cooling over 5 minutes. The reaction mixture was stirred at 0° C. for one hour and then allowed to resume room temperature, followed by stirring for one hour. After completion of the reaction, ice water was added to the reaction mixture, followed by extraction with ethyl acetate (50 ml×3). After the organic layer was washed successively with 1N hydrochloric acid, water and brine and dried over anhydrous sodium sulfate, the solvent was distilled off under reduced pressure. The residue was purified by silica gel chromatography (eluent: ethyl acetate-hexane=1/10) to give 788 mg (yield: 91.4%) of the title compound.
Quantity
654 mg
Type
reactant
Reaction Step One
[Compound]
Name
ice water
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
700 mg
Type
reactant
Reaction Step Three
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three
Yield
91.4%

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